D-Luciferin Free Acid
D-Luciferin Free Acid
Luciferins are a class of small-molecule substrates that are oxidized in the presence of the enzyme luciferase to produce oxyluciferin and energy in the form of light. Luciferin undergoes an enzyme-catalysed oxidation and the resulting unstable reaction intermediate emits light upon decaying to its ground state. Firefly luciferin is the luciferin found in many Lampyridae species. It is the substrate of luciferase responsible for the characteristic yellow light emission from fireflies. It was found that ATP is required for light emission.
Brand Name:
Vulcanchem
CAS No.:
2951-17-5
VCID:
VC0149285
InChI:
SMILES:
Molecular Formula:
C11H8N2O3S2
Molecular Weight:
280.32
D-Luciferin Free Acid
CAS No.: 2951-17-5
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VCID: VC0149285
Molecular Formula: C11H8N2O3S2
Molecular Weight: 280.32
| CAS No. | 2951-17-5 |
|---|---|
| Product Name | D-Luciferin Free Acid |
| Molecular Formula | C11H8N2O3S2 |
| Molecular Weight | 280.32 |
| Description | Luciferins are a class of small-molecule substrates that are oxidized in the presence of the enzyme luciferase to produce oxyluciferin and energy in the form of light. Luciferin undergoes an enzyme-catalysed oxidation and the resulting unstable reaction intermediate emits light upon decaying to its ground state. Firefly luciferin is the luciferin found in many Lampyridae species. It is the substrate of luciferase responsible for the characteristic yellow light emission from fireflies. It was found that ATP is required for light emission. |
| Last Modified | Aug 20 2021 |
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